4-(2-Hydroxyphenyl)but-3-en-2-one
4-(2-Hydroxyphenyl)but-3-en-2-one
(3E)-4-(2-Hydroxyphenyl)but-3-en-2-one, also known as 4-2-hpb cpd, belongs to the class of organic compounds known as hydroxycinnamic acids and derivatives. Hydroxycinnamic acids and derivatives are compounds containing an cinnamic acid (or a derivative thereof) where the benzene ring is hydroxylated (3E)-4-(2-Hydroxyphenyl)but-3-en-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
6051-53-2
VCID:
VC0485640
InChI:
InChI=1S/C10H10O2/c1-8(11)6-7-9-4-2-3-5-10(9)12/h2-7,12H,1H3/b7-6+
SMILES:
CC(=O)C=CC1=CC=CC=C1O
Molecular Formula:
C10H10O2
Molecular Weight:
162.18g/mol
4-(2-Hydroxyphenyl)but-3-en-2-one
CAS No.: 6051-53-2
Main Products
VCID: VC0485640
Molecular Formula: C10H10O2
Molecular Weight: 162.18g/mol
| CAS No. | 6051-53-2 |
|---|---|
| Product Name | 4-(2-Hydroxyphenyl)but-3-en-2-one |
| Molecular Formula | C10H10O2 |
| Molecular Weight | 162.18g/mol |
| IUPAC Name | (E)-4-(2-hydroxyphenyl)but-3-en-2-one |
| Standard InChI | InChI=1S/C10H10O2/c1-8(11)6-7-9-4-2-3-5-10(9)12/h2-7,12H,1H3/b7-6+ |
| Standard InChIKey | OIKUPYQBJLSNAS-VOTSOKGWSA-N |
| Isomeric SMILES | CC(=O)/C=C/C1=CC=CC=C1O |
| SMILES | CC(=O)C=CC1=CC=CC=C1O |
| Canonical SMILES | CC(=O)C=CC1=CC=CC=C1O |
| Description | (3E)-4-(2-Hydroxyphenyl)but-3-en-2-one, also known as 4-2-hpb cpd, belongs to the class of organic compounds known as hydroxycinnamic acids and derivatives. Hydroxycinnamic acids and derivatives are compounds containing an cinnamic acid (or a derivative thereof) where the benzene ring is hydroxylated (3E)-4-(2-Hydroxyphenyl)but-3-en-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule. |
| Synonyms | (3E)-4-(2-hydroxyphenyl)but-3-en-2-one 4-(2-hydroxyphenyl)but-3-en-2-one 4-2-HPB cpd |
| PubChem Compound | 5356585 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume